Cas no 757995-98-5 (Benzaldehyde,4-ethoxy-2,3-dihydroxy-)

Benzaldehyde,4-ethoxy-2,3-dihydroxy- structure
757995-98-5 structure
Product Name:Benzaldehyde,4-ethoxy-2,3-dihydroxy-
CAS No:757995-98-5
MF:C9H10O4
MW:182.173303127289
CID:562466
PubChem ID:44887021
Update Time:2025-04-19

Benzaldehyde,4-ethoxy-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-ethoxy-2,3-dihydroxy-
    • 2,3-Dihydroxy-4-Ethoxy-Benzaldehyde
    • 4-ethoxy-2,3-dihydroxybenzaldehyde
    • 2,3-DIHYDROXY-4-ETHOXYBENZALDEHYDE
    • Benzaldehyde,4-ethoxy-2,3-dihydroxy
    • AKOS006326873
    • 4-ethoxy-2,3-bis(oxidanyl)benzaldehyde
    • SCHEMBL5042464
    • A838514
    • 757995-98-5
    • DTXSID40661255
    • WOSWBATZOUYEOH-UHFFFAOYSA-N
    • Inchi: 1S/C9H10O4/c1-2-13-7-4-3-6(5-10)8(11)9(7)12/h3-5,11-12H,2H2,1H3
    • InChI Key: WOSWBATZOUYEOH-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C=O)=C(C=1O)O

Computed Properties

  • Exact Mass: 182.05800
  • Monoisotopic Mass: 182.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8A^2

Experimental Properties

  • Density: 1.316
  • Boiling Point: 310.905°C at 760 mmHg
  • Flash Point: 124.763°C
  • Refractive Index: 1.611
  • PSA: 66.76000
  • LogP: 1.30900
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